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molecular formula C8H8O4 B1585551 Methyl 2,3-dihydroxybenzoate CAS No. 2411-83-8

Methyl 2,3-dihydroxybenzoate

Cat. No. B1585551
CAS RN: 2411-83-8
M. Wt: 168.15 g/mol
InChI Key: DOAJWTSNTNAEIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06004959

Procedure details

Prepare a reaction flask with 300 mL methanol and add 30 mL of acetyl chloride, under argon, in an ice bath. Add 2,3-dihydroxy-benzoic acid (21.70 g, 0.1418 mole) and stir while heating at reflux overnight. Chill in an ice bath and bubble through hydrogen chloride gas for about 10 minutes. Heat the mixture and stir at reflux overnight. Cool to ambient temperature, then concentrate to an off-white solid. Dissolve and separate into diethyl ether and water. Isolating the ether portion and extract twice with 250 mL 5% sodium bicarbonate. Separate, wash with brine and dry over magnesium sulfate. Filter and condense on a rotary evaporator to give the title compound as an off-white solid (21.1 g, 99%). m.p. 79°-81° C.
Name
acetyl chloride
Quantity
30 mL
Type
reactant
Reaction Step One
Name
2,3-dihydroxy-benzoic acid
Quantity
21.7 g
Type
reactant
Reaction Step Two
Name
methanol
Quantity
300 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
99%

Identifiers

REACTION_CXSMILES
[C:1](Cl)(=O)C.[OH:5][C:6]1[C:14]([OH:15])=[CH:13][CH:12]=[CH:11][C:7]=1[C:8]([OH:10])=[O:9]>CO>[OH:5][C:6]1[C:14]([OH:15])=[CH:13][CH:12]=[CH:11][C:7]=1[C:8]([O:10][CH3:1])=[O:9]

Inputs

Step One
Name
acetyl chloride
Quantity
30 mL
Type
reactant
Smiles
C(C)(=O)Cl
Step Two
Name
2,3-dihydroxy-benzoic acid
Quantity
21.7 g
Type
reactant
Smiles
OC1=C(C(=O)O)C=CC=C1O
Step Three
Name
methanol
Quantity
300 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stir
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
while heating
TEMPERATURE
Type
TEMPERATURE
Details
at reflux overnight
Duration
8 (± 8) h
TEMPERATURE
Type
TEMPERATURE
Details
Chill in an ice bath
CUSTOM
Type
CUSTOM
Details
bubble through hydrogen chloride gas for about 10 minutes
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
Heat the mixture
TEMPERATURE
Type
TEMPERATURE
Details
at reflux overnight
Duration
8 (± 8) h
CONCENTRATION
Type
CONCENTRATION
Details
concentrate to an off-white solid
DISSOLUTION
Type
DISSOLUTION
Details
Dissolve
CUSTOM
Type
CUSTOM
Details
separate into diethyl ether and water
CUSTOM
Type
CUSTOM
Details
Isolating the ether portion
EXTRACTION
Type
EXTRACTION
Details
extract twice with 250 mL 5% sodium bicarbonate
CUSTOM
Type
CUSTOM
Details
Separate
WASH
Type
WASH
Details
wash with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dry over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
Filter
CUSTOM
Type
CUSTOM
Details
condense
CUSTOM
Type
CUSTOM
Details
on a rotary evaporator

Outcomes

Product
Name
title compound
Type
product
Smiles
OC1=C(C(=O)OC)C=CC=C1O
Measurements
Type Value Analysis
AMOUNT: MASS 21.1 g
YIELD: PERCENTYIELD 99%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.